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Flurazole Chemical Profile

The table below summarizes the key physicochemical properties of Flurazole, which are essential for

planning any nanoparticle formulation [1].

Property Value / Description

IUPAC Name Benzyl 2-chloro-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate [1]

Chemical Formula C₁₂H₇ClF₃NO₂S [1]

Molecular Mass 321.70 g/mol [1]

Water Solubility 0.5 mg/L (at 20 °C, pH 7) [1]

Log P 4.22 (estimated) [1]

Melting Point Information not available in searched sources

State Colourless crystals [1]
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You can adapt one of the established chemical synthesis methods to create Flurazole nanoparticles. The

general workflow for these methods is summarized in the diagram below, followed by detailed descriptions.

Top-Down Approach Bottom-Up Approach (More Common)

Start: Plan Nanoparticle Synthesis

Start with bulk material
(e.g., Flurazole crystals)

Dissolve Flurazole and stabilizers
in suitable solvent

Apply mechanical energy
(Milling, Grinding)

Result: Smaller particles

Characterize Nanoparticles
(Size, Shape, Stability)

Precipitate nanoparticles
(Anti-solvent, Emulsion)

Result: Nanoparticles formed
by molecular assembly

Click to download full resolution via product page

Chemical Reduction for Metallic Nanoparticles (Conceptual
Adaptation)

This is a common and relatively simple method, though it is typically used for metal nanoparticles like silver

or gold. The core principle involves reducing metal ions in a solution containing a stabilizing agent [2] [3].

For a non-metallic compound like Flurazole, this method would require significant adaptation, perhaps

using Flurazole as a co-dissolved stabilizer or target for encapsulation.

Key Components:

Precursor: A metal salt (e.g., Silver Nitrate, AgNO₃).
Reducing Agent: Sodium borohydride (NaBH₄).
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Stabilizing Agent: Polymers like Polyvinylpyrrolidone (PVP) to prevent aggregation [2].

Procedure:
Dissolve the metal salt and PVP in water or another solvent under vigorous stirring.

Add a freshly prepared, ice-cold solution of the reducing agent (e.g., NaBH₄) dropwise.
Observe an immediate color change, indicating nanoparticle formation (e.g., colorless to brown

for silver) [2].
Continue stirring for a set time (e.g., 10 minutes) to complete the reaction.

Considerations for Flurazole: Flurazole could potentially be incorporated as a surface ligand or
encapsulated during the synthesis by adding it to the initial solution.

Microemulsion Method

This method provides excellent control over particle size and morphology by using nanoscale water droplets

in an oil phase (or vice versa) as confined reactors [4] [3].

Key Components:
Oil Phase: Cyclohexane or another organic solvent.

Surfactant: Triton X-100, Sodium Bis(2-ethylhexyl) sulfosuccinate (AOT).
Aqueous Phase: Water containing the dissolved active compound.

Procedure:
Prepare two identical microemulsions: one containing an aqueous solution of your compounds

and another containing a precipitating agent (e.g., a base or a crosslinker).
Mix the two microemulsions under constant stirring. The nanoparticles form within the water

droplets as the reactants meet.
Recover the nanoparticles by breaking the emulsion (e.g., by adding a solvent) and centrifuge

[3].

Sol-Gel Method

This is a wet-chemical technique used mainly for producing solid materials from small molecules, often for

metal oxides. It could be explored for creating a silica-based nano-encapsulate for Flurazole [4] [3].

Procedure:
Hydrolysis: A metal alkoxide precursor (e.g., tetraethyl orthosilicate, TEOS) is hydrolyzed in

water with a catalyst.
Condensation: The hydrolyzed products undergo condensation reactions, forming a colloidal

solution (sol).
Gelation: The sol evolves into a wet gel network.
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Drying and Calcination: The gel is dried and may be heated to form the final nanomaterial [4]

[3]. Flurazole would need to be added during the sol stage for encapsulation.

A Proposed Experimental Workflow for Protocol
Development

Given the absence of a direct protocol, here is a proposed workflow to develop one using a Quality by

Design (QbD) approach, which is a systematic method for formulation optimization [5].

1. Define Goal & Critical Quality
Attributes (CQAs)

2. Identify Critical Process
Parameters (CPPs)

3. Design Experiment (DoE)
using a space-filling design
to explore the factor space

4. Execute Experiments
and Characterize Formulations

5. Analyze Data with
Self-Validated Ensemble Models (SVEM)

to find optimal factor settings

6. Confirm Optimal Formulation
with verification runs
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Characterization of Nanoparticles

Any synthesized nanoparticle must be thoroughly characterized. The table below lists common techniques

used [6].

| Technique | Measures | Relevance to Formulation | | :--- | :--- | :--- | | Dynamic Light Scattering (DLS) |

Hydrodynamic diameter, size distribution [2] [6]. | Confirms nano-scale size and uniformity. | | UV-Vis

Spectroscopy | Surface plasmon resonance (for metals); general absorbance [2] [6]. | Can indicate formation

and stability of metallic nanoparticles. | | Transmission Electron Microscopy (TEM) | Precise particle size,

shape, and morphology [2] [6]. | Provides visual confirmation of size and shape data from DLS. | | Zeta

Potential | Surface charge and colloidal stability [2] [6]. | Predicts long-term stability; high values (>|30|

mV) indicate good stability. |

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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